Cas no 2248258-54-8 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(tert-butoxy)carbonyl]amino}-5-cyanopentanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(tert-butoxy)carbonyl]amino}-5-cyanopentanoate
• CAS No: 2248258-54-8
• MF: C₁₉H₂₁N₃O₆
• MW: 387.386544942856
• CID: 6086091
• PubChem ID: 165867591
• Update Time: 2025-05-19

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(tert-butoxy)carbonyl]amino}-5-cyanopentanoate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(tert-butoxy)carbonyl]amino}-5-cyanopentanoate
• 2248258-54-8
• EN300-6522192

• Inchi： 1S/C19H21N3O6/c1-19(2,3)27-18(26)21-14(10-6-7-11-20)17(25)28-22-15(23)12-8-4-5-9-13(12)16(22)24/h4-5,8-9,14H,6-7,10H2,1-3H3,(H,21,26)
• InChI Key： GHAYMTXJQODHHH-UHFFFAOYSA-N
• SMILES： O(C(NC(C(=O)ON1C(C2C=CC=CC=2C1=O)=O)CCCC#N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 387.14303540g/mol
• Monoisotopic Mass: 387.14303540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 9
• Complexity: 666
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 126Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(tert-butoxy)carbonyl]amino}-5-cyanopentanoate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(tert-butoxy)carbonyl]amino}-5-cyanopentanoate (CAS No: 2248258-54-8)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(tert-butoxy)carbonyl]amino}-5-cyanopentanoate, identified by its CAS number 2248258-54-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules characterized by a unique structural framework that combines an isoindole core with functionalized side chains. The presence of both 1,3-dioxo and 5-cyanopentanoate moieties introduces multiple reactive sites, making it a versatile intermediate in the synthesis of biologically active molecules.

The tert-butoxy carbonyl amino group in the molecular structure serves as a protective group for the amine functionality, which is crucial in peptide synthesis and drug development. This protection-deprotection strategy is widely employed to ensure selective reactivity and to prevent unwanted side reactions during multi-step synthetic pathways. The incorporation of a cyanopentanoate moiety further enhances the compound's utility as a building block for more complex molecules, particularly in the design of protease inhibitors and other enzyme-targeting agents.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(tert-butoxy)carbonyl]amino}-5-cyanopentanoate, making it more accessible for research applications. The isoindole scaffold is particularly interesting due to its structural similarity to several natural products known for their pharmacological properties. For instance, isoindole derivatives have been investigated for their potential anti-inflammatory, antiviral, and anticancer activities. The modifications introduced in this compound, such as the 1,3-dioxo and 5-cyanopentanoate functionalities, are designed to enhance binding affinity and metabolic stability, key factors in drug design.

In the context of drug discovery, the tert-butoxy carbonyl amino group provides stability under various reaction conditions while allowing for selective deprotection at a later stage. This feature is particularly valuable in the synthesis of peptidomimetics and other protein-targeting drugs. The 5-cyanopentanoate moiety contributes to the overall solubility and bioavailability of derivatives, which is essential for oral and parenteral administration. Together, these structural elements make 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(tert-butoxy)carbonyl]amino}-5-cyanopentanoate a promising candidate for further exploration in medicinal chemistry.

Current research in this area focuses on leveraging computational chemistry and high-throughput screening techniques to identify novel derivatives with enhanced pharmacological profiles. The isoindole core has been shown to interact with biological targets through hydrogen bonding networks and hydrophobic interactions, making it an attractive scaffold for rational drug design. By systematically modifying substituents such as the 1,3-dioxo and 5-cyanopentanoate groups, researchers aim to optimize binding affinity and selectivity against specific disease-related proteins.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(tert-butoxy)carbonyl]amino}-5-cyanopentanoate involves multi-step organic transformations that require precise control over reaction conditions. Advanced catalytic systems and green chemistry principles have been applied to improve yields and reduce environmental impact. For example, transition-metal-catalyzed cross-coupling reactions have enabled the efficient construction of the isoindole framework, while microwave-assisted synthesis has been used to accelerate certain key steps. These innovations not only enhance efficiency but also align with global efforts to promote sustainable chemical practices.

The potential applications of this compound extend beyond traditional pharmaceuticals. In agrochemical research, derivatives of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(tert-butoxy)carbonyl]amino}-5-cyanopentanoate have shown promise as lead compounds for developing novel pesticides and herbicides. The structural features that contribute to its biological activity in pharmaceuticals often translate into similar effects in agricultural settings. Additionally, the compound's stability under various environmental conditions makes it suitable for field applications where long-lasting activity is desired.

Future directions in the study of this compound include exploring its role in emerging therapeutic areas such as immunotherapy and gene editing. The ability to modify its functional groups allows researchers to tailor its properties for specific biological targets. For instance, conjugation with nucleic acid analogs could lead to new classes of antiviral agents or gene-silencing drugs. Similarly, integration into polymeric scaffolds might yield advanced drug delivery systems capable of targeted release in vivo.

The development of robust analytical methods is also critical for understanding the behavior of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(tert-butoxy)carbonyl]amino}-5-cyanopentanoate in complex systems. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) provide essential insights into its purity profile and interaction with biological matrices. These tools are indispensable for guiding structural optimization efforts and ensuring that synthesized derivatives meet stringent quality standards.

In conclusion,1,3-dioxo-2,3-dihydro-1H-isoindol-2-ylyl 2-{[(tert-butoxy)carbonyl]amino}-5-cyanopentanoate (CAS No: 2248258–54–8) represents a significant advancement in synthetic organic chemistry with broad implications for drug discovery and beyond. Its unique structural features offer opportunities for innovation across multiple disciplines while adhering to principles of sustainability and efficiency. As research continues to uncover new applications for this compound, it will undoubtedly play an important role in shaping future therapeutic strategies.